![molecular formula C19H18IN3O2 B2485702 Isopropyl 4-((2-iodophenyl)amino)-7-methyl-1,8-naphthyridine-3-carboxylate CAS No. 1251626-29-5](/img/structure/B2485702.png)
Isopropyl 4-((2-iodophenyl)amino)-7-methyl-1,8-naphthyridine-3-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of such a compound would likely involve multiple steps, each introducing a different part of the molecule. For example, the isopropyl group might be introduced through a reaction with isopropyl alcohol, while the 2-iodophenyl group could be added through a reaction with 2-iodophenol . The 7-methyl-1,8-naphthyridine-3-carboxylate moiety might be synthesized separately and then attached to the rest of the molecule.Scientific Research Applications
Microbial Respiration Assessment
- Application : Researchers use INT to estimate electron transport system rates (ETS) both in vitro and in vivo. By monitoring the reduction of INT to formazan, they gain insights into oxygen consumption rates in natural marine microbial communities and bacterial cultures .
Synthesis of Thiazole Derivatives
- Application : Researchers utilize INT as a precursor for synthesizing thiazole derivatives. For example, the cyclization of INT-related compounds can yield 2-(4-hydroxyphenyl)-4-methylthiazole-5-carboxylic acid ethyl ester .
Isothiocyanate Synthesis
- Application : INT can be transformed into phenyl isothiocyanate, a versatile reagent. Researchers use this compound for labeling proteins, peptides, and other biomolecules. The reaction involves replacing the iodine atom in INT with an amino group, yielding the desired isothiocyanate .
properties
IUPAC Name |
propan-2-yl 4-(2-iodoanilino)-7-methyl-1,8-naphthyridine-3-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H18IN3O2/c1-11(2)25-19(24)14-10-21-18-13(9-8-12(3)22-18)17(14)23-16-7-5-4-6-15(16)20/h4-11H,1-3H3,(H,21,22,23) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YLAKTNZZXLHXAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC2=NC=C(C(=C2C=C1)NC3=CC=CC=C3I)C(=O)OC(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H18IN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
447.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Isopropyl 4-((2-iodophenyl)amino)-7-methyl-1,8-naphthyridine-3-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.